Cas no 1537138-40-1 (2-(methoxymethyl)phenylmethanethiol)

• Product Name: 2-(methoxymethyl)phenylmethanethiol
• CAS No: 1537138-40-1
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5707365
• PubChem ID: 79885367
• Update Time: 2025-10-20

2-(methoxymethyl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• [2-(METHOXYMETHYL)PHENYL]METHANETHIOL
• AKOS018444626
• 1537138-40-1
• EN300-1289311
• Benzenemethanethiol, 2-(methoxymethyl)-
• 2-(methoxymethyl)phenylmethanethiol

• Inchi： 1S/C9H12OS/c1-10-6-8-4-2-3-5-9(8)7-11/h2-5,11H,6-7H2,1H3
• InChI Key： IMXMZKMDAPQMEW-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1COC

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 240.3±20.0 °C(Predicted)
• pka: 9.56±0.10(Predicted)

Additional information on 2-(methoxymethyl)phenylmethanethiol

2-(Methoxymethyl)phenylmethanethiol: A Comprehensive Overview

The compound with CAS No. 1537138-40-1, commonly referred to as 2-(methoxymethyl)phenylmethanethiol, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in various industries. In this article, we will delve into the properties, synthesis, and applications of 2-(methoxymethyl)phenylmethanethiol, while incorporating the latest findings from cutting-edge studies.

2-(Methoxymethyl)phenylmethanethiol is an organosulfur compound with a benzene ring substituted by a methoxy methyl group and a thiol (-SH) group. The molecule's structure is defined by its aromatic ring, which is connected to a methoxy methyl group at the para position and a thiol group at the ortho position. This arrangement imparts unique electronic and steric properties to the compound, making it a valuable building block in organic synthesis. Recent studies have highlighted the importance of such molecules in constructing advanced materials and pharmaceuticals.

The synthesis of 2-(methoxymethyl)phenylmethanethiol typically involves multi-step reactions that combine traditional organic chemistry techniques with modern catalytic methods. One common approach is the nucleophilic substitution reaction, where a suitable precursor reacts with a thiolate ion to form the desired product. Researchers have also explored alternative methods, such as cross-coupling reactions and enzymatic catalysis, to enhance the efficiency and sustainability of the synthesis process. These advancements have not only improved yield but also reduced environmental impact, aligning with current trends toward green chemistry.

One of the most intriguing aspects of 2-(methoxymethyl)phenylmethanethiol is its reactivity under various conditions. The thiol group is highly nucleophilic, enabling it to participate in a wide range of reactions, including Michael additions, thioether formations, and click chemistry. Recent studies have demonstrated that this compound can serve as an effective ligand in transition metal-catalyzed reactions, facilitating the construction of complex molecular architectures. For instance, its ability to coordinate with palladium catalysts has been exploited in cross-coupling reactions to synthesize biologically active molecules.

In terms of applications, 2-(methoxymethyl)phenylmethanethiol has shown promise in several areas. Its thiol functionality makes it an ideal candidate for use in surface modification and material science. For example, researchers have utilized this compound to create self-assembled monolayers (SAMs) on gold surfaces, which exhibit unique electronic properties suitable for biosensor applications. Additionally, its aromatic system contributes to its stability and compatibility with various substrates, making it valuable in coatings and adhesives.

The pharmaceutical industry has also taken notice of 2-(methoxymethyl)phenylmethanethiol due to its potential as an intermediate in drug discovery. The compound's structure allows for further functionalization to create bioactive molecules targeting specific therapeutic areas such as cancer and inflammation. Recent research has focused on modifying the methoxy methyl group to enhance bioavailability and selectivity while maintaining the thiol group's reactivity for conjugation with other drug entities.

From an environmental standpoint, 2-(methoxymethyl)phenylmethanethiol has been investigated for its role in bioremediation processes. Its ability to bind heavy metals through sulfur coordination has led to its consideration as a component in remediation agents for contaminated soils and waters. This application underscores the compound's versatility across multiple disciplines.

In conclusion, 2-(methoxymethyl)phenylmethanethiol (CAS No. 1537138-40-1) is a multifaceted compound with significant potential across various fields. Its unique structure enables diverse reactivity and functionality, making it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing modern technologies and therapies.